Cas no 2034604-89-0 (N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 2034604-89-0
• MF: C₁₇H₂₂N₄O₂S₂
• MW: 378.512180805206
• CID: 5336630
• Update Time: 2025-10-30

N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• Inchi： 1S/C17H22N4O2S2/c22-25(23,16-6-5-13-3-1-2-4-14(13)11-16)20-15-7-9-21(10-8-15)17-12-18-24-19-17/h5-6,11-12,15,20H,1-4,7-10H2
• InChI Key： XINKVGWMTUXXML-UHFFFAOYSA-N
• SMILES： S(C1C=CC2CCCCC=2C=1)(NC1CCN(C2C=NSN=2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 545
• XLogP3: 3.4
• Topological Polar Surface Area: 112

Additional information on N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Comprehensive Overview of N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 2034604-89-0)

N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 2034604-89-0) is a novel sulfonamide derivative that has garnered significant attention in medicinal chemistry and pharmaceutical research. This compound features a unique structural framework combining a 1,2,5-thiadiazole ring, a piperidine moiety, and a tetrahydronaphthalene core, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological targets, given its distinct pharmacophore.

The compound's sulfonamide group is a critical functional element, often associated with bioactivity in drug discovery. Sulfonamides are known for their versatility in interacting with enzymes and receptors, which explains the growing interest in N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide for targeted therapies. Recent studies have explored its role in addressing conditions related to central nervous system (CNS) disorders, inflammatory diseases, and metabolic syndromes, aligning with current trends in precision medicine.

In the context of drug design, the 1,2,5-thiadiazole ring in this compound contributes to its stability and binding affinity. This heterocycle is increasingly recognized for its role in enhancing pharmacokinetic properties, such as solubility and metabolic resistance. Meanwhile, the tetrahydronaphthalene scaffold provides a hydrophobic anchor, facilitating interactions with lipophilic pockets in target proteins. Such structural insights are crucial for researchers optimizing small-molecule therapeutics.

From a synthetic chemistry perspective, the preparation of N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide involves multi-step organic transformations, including sulfonylation and cyclization reactions. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity, reflecting modern trends in green chemistry and sustainable methodologies.

Given the rising demand for innovative drug candidates, this compound's potential applications extend to neuroprotection and immune modulation. Preclinical studies suggest its ability to cross the blood-brain barrier (BBB), a key factor in CNS drug development. Additionally, its anti-inflammatory properties are being investigated in models of chronic inflammation, a hot topic in aging-related research.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is essential. Computational modeling and molecular docking studies have provided insights into its binding modes, supporting rational drug design. These approaches align with the increasing use of AI-driven drug discovery, a trending topic in pharmaceutical innovation.

In summary, N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide represents a compelling case study in contemporary medicinal chemistry. Its multifaceted structure and therapeutic potential make it a subject of ongoing research, particularly in areas like personalized medicine and targeted therapy. As the scientific community continues to explore its applications, this compound may pave the way for breakthroughs in treating complex diseases.